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Trial Parameter Saxagliptin 5 mg + Insulin
Placebo +
Insulin

Details

HbA1c Reduction
(52 weeks)

-0.75% [1] -0.38% [1] Baseline HbA1c:

~8.7% in both
groups [1]

Statistical
Significance

p < 0.0001 (vs. placebo) [1]

Patients achieving
HbA1c <7%

21.3% [1] 8.7% [1]

Study Design A 52-week, multi-center, randomized,
placebo-controlled, double-blind Phase 3b

trial [1]

Patient Population 455 adults with type 2 diabetes

inadequately controlled on insulin therapy
(with or without metformin) [1]

Detailed Experimental Protocol
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For research and reproducibility purposes, here is a detailed breakdown of the methodology used in the key

clinical trial cited above.

Trial Design and Duration: The study was a Phase 3b, multi-center, randomized, placebo-
controlled, double-blind investigation. It consisted of an initial 24-week period followed by a 28-

week extension, for a total treatment duration of 52 weeks [1].
Patient Population: The trial enrolled 455 adults (ages 18-78) with type 2 diabetes. Key inclusion

criteria were inadequate glycemic control despite ongoing insulin therapy, defined as a baseline
HbA1c between 7.5% and 11.0% (mean baseline: 8.7%). Sixty-nine percent of patients were also

being treated with a stable dose of metformin [1].
Intervention and Dosing: Patients were randomized to receive either once-daily 5 mg saxagliptin
(n=304) or placebo (n=151), added to their existing insulin regimen. During the first 24 weeks,
patients were advised to maintain stable insulin doses, which could be decreased to manage

hypoglycemia. During the extension period, all patients could adopt a flexible insulin titration regimen
[1].

Primary Endpoint: The primary efficacy measure was the mean change in HbA1c from baseline
after 52 weeks of treatment [1].

Mechanism of Action Underlying Efficacy

Saxagliptin's efficacy stems from its targeted mechanism of action as a dipeptidyl peptidase-4 (DPP-4)

inhibitor. The diagram below illustrates this glucose-dependent pathway.
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Meal

Incretin Hormones (GIP, GLP-1)
Released from Intestine

DPP-4 Enzyme

  Degrades

Active Incretin Levels ↑

  Leads to higher levels of

Physiological Effects:
• Insulin secretion ↑

• Glucagon secretion ↓
• Hepatic glucose production ↓

Improved Glycemic Control
(Reduced HbA1c)

Saxagliptin (DPP-4 Inhibitor)

  Inhibits

Click to download full resolution via product page

This mechanism is glucose-dependent, which is associated with a low risk of hypoglycemia when saxagliptin

is used without insulin or insulin secretagogues [2] [3].

Key Takeaways for Researchers

Sustained Efficacy: The data demonstrates that the HbA1c-lowering effect of saxagliptin is not only

statistically significant but also maintained over a long-term (52-week) period [1].
Complementary Role: Saxagliptin provides an effective oral adjunct therapy for patients requiring

intensification of treatment beyond insulin alone, resulting in a significantly higher proportion of
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patients achieving recognized glycemic targets (HbA1c <7%) [1].

Safety in Combination: In this trial, the addition of saxagliptin to insulin did not increase the overall
rate of adverse events or confirmed hypoglycemia compared to placebo added to insulin [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://news.bms.com/news/details/2011/ONGLYZA-saxagliptin-When-Added-to-Insulin-in-Adults-with-Type-2-Diabetes-Maintained-Reductions-in-Blood-Sugar-Levels-HbA1c-Over-52-Weeks-in-Investigational-Study-Extension/default.aspx
https://news.bms.com/news/details/2011/ONGLYZA-saxagliptin-When-Added-to-Insulin-in-Adults-with-Type-2-Diabetes-Maintained-Reductions-in-Blood-Sugar-Levels-HbA1c-Over-52-Weeks-in-Investigational-Study-Extension/default.aspx
https://www.smolecule.com/products/s549034?utm_src=pdf-custom-synthesis
https://news.bms.com/news/details/2011/ONGLYZA-saxagliptin-When-Added-to-Insulin-in-Adults-with-Type-2-Diabetes-Maintained-Reductions-in-Blood-Sugar-Levels-HbA1c-Over-52-Weeks-in-Investigational-Study-Extension/default.aspx
https://www.sciencedirect.com/science/article/abs/pii/S0149291811004851
https://go.drugbank.com/drugs/DB06335
https://www.smolecule.com/products/b549034#saxagliptin-clinical-efficacy-vs-placebo-hba1c-reduction
https://www.smolecule.com/products/b549034#saxagliptin-clinical-efficacy-vs-placebo-hba1c-reduction
https://www.smolecule.com/products/b549034#saxagliptin-clinical-efficacy-vs-placebo-hba1c-reduction
https://www.smolecule.com/products/b549034#saxagliptin-clinical-efficacy-vs-placebo-hba1c-reduction
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s549034?utm_src=pdf-bulk
https://www.smolecule.com/products/s549034?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s549034?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

